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Compound of Interest

Compound Name: 2-Amino-6-bromobenzoxazole

Cat. No.: B1265573 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Amino-6-bromobenzoxazole is a heterocyclic compound of interest in medicinal chemistry

and drug development due to its structural similarity to other biologically active benzoxazole

derivatives. As a novel or specialized chemical entity, detailed analytical methodologies are

crucial for its unambiguous identification, purity assessment, and quality control. These

application notes provide a comprehensive overview of the key analytical techniques and

detailed protocols for the characterization of 2-Amino-6-bromobenzoxazole.

While specific experimental data for 2-Amino-6-bromobenzoxazole is not extensively

available in published literature, the methodologies presented here are based on established

principles for the characterization of related small molecules, particularly its close structural

analog, 2-Amino-6-bromobenzothiazole. The provided data for the thiazole analog serves as a

valuable reference point for expected spectral and chromatographic behavior.

Analytical Techniques Overview
A multi-technique approach is essential for the comprehensive characterization of 2-Amino-6-
bromobenzoxazole. The primary recommended techniques include:
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Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the molecular structure by

providing information about the chemical environment of hydrogen (¹H NMR) and carbon

(¹³C NMR) atoms.

Mass Spectrometry (MS): To determine the molecular weight and elemental composition,

and to gain structural information through fragmentation analysis.

High-Performance Liquid Chromatography (HPLC): To assess the purity of the compound

and for quantitative analysis.

Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the presence of key functional

groups.

The general workflow for the characterization of a newly synthesized or obtained batch of 2-
Amino-6-bromobenzoxazole is outlined below.
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Sample Preparation

Analytical Characterization

Data Analysis and Reporting

2-Amino-6-bromobenzoxazole Sample Dissolve in appropriate deuterated solvent (NMR) or HPLC mobile phase

FTIR Spectroscopy

Solid State

NMR Spectroscopy
(¹H, ¹³C)

Mass Spectrometry
(LC-MS or Direct Infusion)

HPLC-UV Analysis

Structure Verification

Purity Assessment

Comprehensive Analytical Report
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2-Amino-6-bromobenzoxazole
(C₇H₅BrN₂O)

Electrospray Ionization (ESI+)

[M+H]⁺

Expected m/z Peaks

Bromine Isotopes
(⁷⁹Br: ~50.7%, ⁸¹Br: ~49.3%)

m/z ≈ 213.9
(with ⁷⁹Br)

m/z ≈ 215.9
(with ⁸¹Br)

Observation of ~1:1 Peak Ratio Confirms Presence of One Bromine Atom
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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